Cas no 1185069-69-5 (({1-2-(4-Chlorophenyl)ethylpiperidin-4-yl}-methyl)methylamine Dihydrochloride)

• Product Name: ({1-2-(4-Chlorophenyl)ethylpiperidin-4-yl}-methyl)methylamine Dihydrochloride
• CAS No: 1185069-69-5
• MF: C₁₅H₂₅Cl₃N₂
• MW: 339.731401205063
• CID: 1078141
• PubChem ID: 45075069
• Update Time: 2025-05-20

({1-2-(4-Chlorophenyl)ethylpiperidin-4-yl}-methyl)methylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• ({1-[2-(4-Chlorophenyl)ethyl]piperidin-4-yl}-methyl)methylamine dihydrochloride
• 1185069-69-5
• 1-[1-[2-(4-chlorophenyl)ethyl]piperidin-4-yl]-N-methylmethanamine;dihydrochloride
• AKOS015844850
• ({1-[2-(4-chlorophenyl)ethyl]piperidin-4-yl}methyl)(methyl)amine dihydrochloride
• ((1-[2-(4-CHLOROPHENYL)ETHYL]PIPERIDIN-4-YL)-METHYL)METHYLAMINE DIHYDROCHLORIDE
• ({1-2-(4-Chlorophenyl)ethylpiperidin-4-yl}-methyl)methylamine Dihydrochloride

• MDL： MFCD06800441
• Inchi： 1S/C15H23ClN2.2ClH/c1-17-12-14-7-10-18(11-8-14)9-6-13-2-4-15(16)5-3-13;;/h2-5,14,17H,6-12H2,1H3;2*1H
• InChI Key： ZMQDPMLCTMOYLG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCN1CCC(CNC)CC1.Cl.Cl

Computed Properties

• Exact Mass: 338.108332g/mol
• Monoisotopic Mass: 338.108332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on ({1-2-(4-Chlorophenyl)ethylpiperidin-4-yl}-methyl)methylamine Dihydrochloride

The Chemical Profile and Emerging Applications of ({1-2-(4-Chlorophenyl)ethylpiperidin-4-yl}-methyl)methylamine Dihydrochloride (CAS No: 1185069-69-5)

{1-2-(4-Chlorophenyl)ethylpiperidin-4-yl}-methyl)methylamine Dihydrochloride, identified by its CAS number 1185069-69-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its {4-Chlorophenyl} substituent and piperidin-4-yl moiety, contribute to its unique chemical properties and make it a valuable candidate for further research and development.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine-based compounds. These molecules have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and oncology. The {1-2-(4-Chlorophenyl)ethyl} group in the structure of 1185069-69-5 is particularly noteworthy, as it introduces a hydrophobic region that can interact with specific biological targets. This interaction is crucial for the compound's efficacy and selectivity in biological systems.

The dihydrochloride salt form of ({1-2-(4-Chlorophenyl)ethylpiperidin-4-yl}-methyl)methylamine enhances the solubility and stability of the compound, making it more suitable for pharmaceutical formulations. This form is particularly advantageous for in vitro and in vivo studies, where optimal solubility is essential for accurate dosage delivery and pharmacokinetic assessments. The dihydrochloride salt also improves the compound's handling properties, facilitating its use in industrial-scale synthesis and purification processes.

Recent studies have highlighted the potential of {1-2-(4-Chlorophenyl)ethylpiperidin-4-yl}-methyl)methylamine Dihydrochloride as a lead compound for drug discovery. Researchers have been exploring its interactions with various enzymes and receptors, aiming to identify novel therapeutic targets. For instance, preliminary studies suggest that this compound may interact with monoamine oxidase (MAO) enzymes, which are involved in the metabolism of neurotransmitters such as serotonin and dopamine. Modulation of MAO activity has been implicated in the treatment of depression and other CNS disorders.

Additionally, the {4-Chlorophenyl} group in the molecule may contribute to its ability to cross the blood-brain barrier (BBB), a critical factor for CNS drug development. The hydrophobic nature of this substituent facilitates its penetration through the lipid-rich BBB, allowing it to reach its target sites within the brain. This property makes 1185069-69-5 a promising candidate for treating neurological conditions that require direct access to brain tissues.

The pharmacokinetic profile of ({1-2-(4-Chlorophenyl)ethylpiperidin-4-yl}-methyl)methylamine Dihydrochloride has also been a focus of recent research. Studies indicate that this compound exhibits moderate bioavailability and a reasonable half-life upon oral administration. These characteristics are favorable for developing once-daily dosing regimens, which can improve patient compliance and convenience. Furthermore, the compound's stability under various storage conditions makes it suitable for long-term clinical trials and commercialization.

In terms of synthetic chemistry, the preparation of 1185069-69-5 involves multi-step organic reactions that highlight the expertise required in pharmaceutical synthesis. The introduction of the {1-2-(4-Chlorophenyl)ethyl} group requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to construct the core piperidine scaffold. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

The safety profile of ({1-2-(4-Chlorophenyl)ethylpiperidin-4-yl}-methyl)methylamine Dihydrochloride has been evaluated through comprehensive toxicological studies. Initial assessments suggest that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further studies are needed to fully characterize its safety profile in humans. These studies will include evaluations of acute toxicity, chronic exposure effects, and potential drug-drug interactions.

One of the most exciting aspects of 1185069-69-5 is its potential application in personalized medicine. By understanding how individual genetic variations affect drug metabolism and response, researchers can tailor treatments to meet specific patient needs. The interactions between {1-2-(4-Chlorophenyl)ethylpiperidin-4-yl}-methyl)methylamine Dihydrochloride and individual genetic profiles could provide insights into how different patients will respond to therapy, leading to more effective and personalized treatment strategies.

The future directions for research on ({1-2-(4-Chlorophenyl)ethylpiperidin-4-yl}-methyl)methylamine Dihydrochloride are numerous and promising. Further exploration of its pharmacological activities will be essential to uncover new therapeutic uses. Additionally, investigating its mechanism of action at a molecular level will provide valuable insights into how it interacts with biological targets. These insights could pave the way for new drug development strategies based on this promising lead compound.

In conclusion, ({1-2-(4-Chlorophenyl)ethylpiperidin-4-yll}-methyl)methylamine Dihydrochloride (CAS No: 1185069-69-5) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further research and development. As our understanding of its biology and chemistry continues to grow, we can expect this compound to play an important role in addressing some of today's most challenging medical needs.